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Compound of Interest

Compound Name: 3-Formylbenzenesulfonyl chloride

Cat. No.: B3143692

In-depth Technical Guide to 3-
Formylbenzenesulfonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties, synthesis,
and potential applications of 3-Formylbenzenesulfonyl chloride, a key intermediate in the
synthesis of various pharmaceutical compounds.

Physical Properties

Precise experimental data for the melting and boiling points of 3-Formylbenzenesulfonyl
chloride (CAS No. 53460-88-1) is not readily available in published literature. However, based
on its structural analogue, 2-formylbenzenesulfonyl chloride, the following properties can be

predicted:
Physical Property Predicted Value
Melting Point Data not available
Boiling Point Approximately 333.9°C at 760 mmHg

It is important to note that these are predicted values and should be confirmed through
experimental determination.
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Experimental Protocols
Determination of Melting Point

The melting point of a solid compound such as 3-Formylbenzenesulfonyl chloride can be
determined using the capillary method, which is a standard technique recognized by
pharmacopeias.[1]

Methodology:

o Sample Preparation: A small amount of the dry, powdered sample is packed into a thin-
walled capillary tube.[2]

e Apparatus Setup: The capillary tube is placed in a heating apparatus, such as a Mel-Temp
apparatus or a Thiele tube, adjacent to a calibrated thermometer.[3][4]

e Heating: The sample is heated at a controlled, slow rate, typically around 2°C per minute, to
ensure thermal equilibrium.[3][4]

» Observation: The temperature at which the substance begins to melt (the first appearance of
liquid) and the temperature at which it becomes completely liquid are recorded as the
melting range. A sharp melting range (typically 0.5-1.0°C) is indicative of a pure compound.

[3]
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Diagram 1: Experimental workflow for melting point determination.

Determination of Boiling Point

For a liquid compound, the boiling point can be determined using several methods, including
the Thiele tube method or by distillation.[5][6]

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b3143692?utm_src=pdf-body
https://www.thinksrs.com/downloads/pdfs/applicationnotes/MPProcedure.pdf
https://www.westlab.com/blog/measuring-melting-point
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.benchchem.com/product/b3143692?utm_src=pdf-body-img
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chemconnections.org/organic/chem226/Labs/bp/bp.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3143692?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Methodology (Thiele Tube):

o Sample Preparation: A small volume of the liquid is placed in a small test tube, and a
capillary tube, sealed at one end, is inverted and placed inside.

o Apparatus Setup: The test tube assembly is attached to a thermometer and placed in a
Thiele tube containing a high-boiling point liquid (e.g., mineral oil).[5]

e Heating: The side arm of the Thiele tube is gently heated, causing the oil to circulate and
heat the sample evenly.[5]

e Observation: As the sample heats, a stream of bubbles will emerge from the inverted
capillary tube. The heating is then stopped. The temperature at which the liquid is drawn
back into the capillary tube upon cooling is recorded as the boiling point.[5][7]
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Diagram 2: Experimental workflow for boiling point determination using a Thiele tube.

Synthesis and Applications

3-Formylbenzenesulfonyl chloride is a valuable synthetic building block in the
pharmaceutical industry. A key synthetic route involves the conversion of the corresponding
benzaldehyde to an aldehyde bisulfite adduct, followed by a two-stage reaction with
chlorosulfonic acid in the presence of sodium sulfate.

This intermediate is notably used in the synthesis of Belinostat, an anticancer drug, and
Sildenafil, a drug used to treat erectile dysfunction. The reactivity of the sulfonyl chloride group
allows for the formation of sulfonamides, which are common moieties in biologically active
molecules.
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While 3-Formylbenzenesulfonyl chloride itself is not known to have a direct biological
signaling role, its importance lies in its ability to serve as a precursor to compounds that
modulate specific biological pathways. For instance, Belinostat is a histone deacetylase
(HDAC) inhibitor, and its mechanism of action involves the alteration of chromatin structure and
gene expression, leading to cell cycle arrest and apoptosis in cancer cells.

Application Biological Pathway Modulation

Belinostat (HDAC Inhibitor) |+—MMbItS gl pjistone Deacetylation

Further Synthesis - ;
. Inhibits CGMP-specific
{ Inhibits | o, f
Sildenafil (PDES Inhibitor) phosphodiesterase type 5

Synthesis

Aldehyde Bisulfite Adduct

HSO3CI, Na2sO4

3-Formylbenzenesulfonyl

Click to download full resolution via product page

Diagram 3: Synthesis of 3-Formylbenzenesulfonyl chloride and its application in drug
synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical properties of 3-Formylbenzenesulfonyl chloride
(melting point, boiling point)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3143692#physical-properties-of-3-
formylbenzenesulfonyl-chloride-melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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